CC0651

• CAS No.: 1319207-44-7
• Product Name: CC0651
• Molecular Formula: C20H21Cl2NO6
• Molecular Weight: 442.28
• IUPAC Name: (2R,3S,4S)-5-[4-(3,5-dichlorophenyl)phenyl]-2,3-dihydroxy-4-[(2-methoxyacetyl)amino]pentanoic acid
• Standard InChI: InChI=1S/C20H21Cl2NO6/c1-29-10-17(24)23-16(18(25)19(26)20(27)28)6-11-2-4-12(5-3-11)13-7-14(21)9-15(22)8-13/h2-5,7-9,16,18-19,25-26H,6,10H2,1H3,(H,23,24)(H,27,28)/t16-,18-,19+/m0/s1
• Standard InChIKey: NTCBTNCWNRCBGX-YTQUADARSA-N
• SMILES: COCC(=O)NC(CC1=CC=C(C=C1)C2=CC(=CC(=C2)Cl)Cl)C(C(C(=O)O)O)O
• Appearance: Solid powder
• Description: CC0651 is an inhibitor of the E2 ubiquitin-conjugating enzyme Cdc34A.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CC0651; CC-0651; CC 0651
• Reference: 1: Huang H, Ceccarelli DF, Orlicky S, St-Cyr DJ, Ziemba A, Garg P, Plamondon S, Auer M, Sidhu S, Marinier A, Kleiger G, Tyers M, Sicheri F. E2 enzyme inhibition by stabilization of a low-affinity interface with ubiquitin. Nat Chem Biol. 2014 Feb;10(2):156-163. doi: 10.1038/nchembio.1412. Epub 2013 Dec 15. PubMed PMID: 24316736; PubMed Central PMCID: PMC3905752.; 2: Ceccarelli DF, Tang X, Pelletier B, Orlicky S, Xie W, Plantevin V, Neculai D, Chou YC, Ogunjimi A, Al-Hakim A, Varelas X, Koszela J, Wasney GA, Vedadi M, Dhe-Paganon S, Cox S, Xu S, Lopez-Girona A, Mercurio F, Wrana J, Durocher D, Meloche S, Webb DR, Tyers M, Sicheri F. An allosteric inhibitor of the human Cdc34 ubiquitin-conjugating enzyme. Cell. 2011 Jun 24;145(7):1075-87. doi: 10.1016/j.cell.2011.05.039. Epub 2011 Jun 16. PubMed PMID: 21683433.
• PubChem Compound: 53239927
• Last Modified: Nov 11 2021